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Compound of Interest

Compound Name: 7-Hexadecanone

CAS No.: 45206-91-5

Cat. No.: B1596374

Get Quote

This guide provides a comprehensive technical overview of 7-Hexadecanone, tailored for

researchers, scientists, and professionals in drug development and chemical synthesis. It

delves into the compound's nomenclature, physicochemical properties, synthesis

methodologies, and analytical characterization, emphasizing practical insights and the rationale

behind experimental procedures.

Chemical Identity and Nomenclature
7-Hexadecanone is a long-chain aliphatic ketone. Its unambiguous identification is crucial for

scientific communication and procurement.

IUPAC Name
The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature, is Hexadecan-7-one.[1] This name precisely

indicates a sixteen-carbon (hexadecane) backbone with a ketone functional group (=O) located

at the seventh carbon atom.
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In literature and commercial listings, 7-Hexadecanone is known by several other names. Being

aware of these synonyms is essential for comprehensive literature searches and material

sourcing.

7-HEXADECANONE[1][2]

Hexadecane-7-one[2]

Hexyl nonyl ketone[2][3]

n-Hexyl n-nonyl ketone[3]

Key Identifiers:

CAS Number: 45206-91-5[1][2]

Molecular Formula: C₁₆H₃₂O[1][2]

Molecular Weight: 240.42 g/mol [1][2]

Caption: 2D Structure of Hexadecan-7-one.

Physicochemical Properties
Understanding the physical and chemical properties of 7-Hexadecanone is fundamental for its

handling, storage, and application in experimental work.
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Property Value Source(s)

Appearance

White to light yellow solid;

colorless liquid above melting

point.

[2]

Melting Point 40-41 °C [2]

Boiling Point ~308-329 °C (estimated) [2]

Density ~0.81 - 0.83 g/cm³ (estimated) [2]

Solubility

Insoluble in water. Soluble in

organic solvents (e.g., ethers,

alcohols).

[2]

logP (o/w) ~6.75 (estimated) [4]

These properties indicate that 7-Hexadecanone is a lipophilic, non-volatile solid at standard

room temperature, which has implications for its use in biological systems and as a fragrance

component where low volatility is desired.[5]

Synthesis Methodologies
While several general methods for ketone synthesis are applicable, specific, peer-reviewed

protocols for 7-Hexadecanone are not abundant in the literature. Therefore, this guide

presents two robust and widely applicable synthetic strategies, adapted for the preparation of

7-Hexadecanone. These protocols are designed to be self-validating through the

characterization of the final product.

Exemplary Protocol 1: Synthesis via Organolithium
Reagent and Carboxylic Acid
This method is a powerful way to form ketones by creating a carbon-carbon bond between a

carboxylic acid and an organolithium reagent.[6][7] The reaction proceeds via a stable dianion

intermediate, which collapses to the ketone upon aqueous workup.[8]

Reaction: Heptanoic acid + Nonyllithium → 7-Hexadecanone
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Caption: Workflow for 7-Hexadecanone synthesis via an organolithium reagent.

Step-by-Step Methodology:

Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is assembled. Maintaining an

inert atmosphere is critical as organolithium reagents are highly reactive with atmospheric

moisture and oxygen.

Reactant Preparation: Dissolve heptanoic acid (1 equivalent) in anhydrous diethyl ether or

tetrahydrofuran (THF).

Reaction Execution: Cool the solution to -78 °C using a dry ice/acetone bath. Add

nonyllithium (prepared from 1-bromononane and lithium metal, or commercially sourced,

~2.1 equivalents) dropwise via the dropping funnel, maintaining the temperature below -65

°C. The use of two equivalents of the organolithium is necessary: the first equivalent

deprotonates the carboxylic acid, and the second acts as the nucleophile.

Reaction Quenching and Workup: After the addition is complete, allow the reaction to stir at

low temperature for 1-2 hours. Quench the reaction by slowly adding a saturated aqueous

solution of ammonium chloride (NH₄Cl). This protonates the intermediate and hydrolyzes any

remaining organolithium reagent.
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Extraction and Purification: Allow the mixture to warm to room temperature. Separate the

organic layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts,

wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under

reduced pressure. The crude product can then be purified by flash column chromatography

on silica gel or by recrystallization.

Exemplary Protocol 2: Oxidation of a Secondary Alcohol
The oxidation of a secondary alcohol is a classic and reliable method for synthesizing ketones.

[9] Jones oxidation, using chromic acid generated in situ from chromium trioxide and sulfuric

acid, is a potent and efficient method for this transformation.[10][11][12][13]

Reaction: 7-Hexadecanol + CrO₃/H₂SO₄ → 7-Hexadecanone

Oxidation Workflow

7-Hexadecanol
(C16H34O)

1. Dissolve 7-Hexadecanol
in Acetone

Jones Reagent
(CrO3, H2SO4, Acetone)

2. Titrate with Jones Reagent
at 0-10°C

Formation of Chromate Ester
3. Quench with Isopropanol
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(Orange to Green) 4. Extraction & PurificationDestroy excess oxidant 7-Hexadecanone

(C16H32O)
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Caption: Workflow for 7-Hexadecanone synthesis via Jones Oxidation.

Step-by-Step Methodology:

Reagent Preparation (Jones Reagent):Caution: Chromium (VI) compounds are highly toxic

and carcinogenic. Handle with extreme care in a fume hood using appropriate personal

protective equipment. Slowly add 26.7 g of chromium trioxide (CrO₃) to 23 mL of

concentrated sulfuric acid (H₂SO₄), then carefully dilute with water to a total volume of 100

mL.

Apparatus Setup: In a flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, dissolve 7-hexadecanol (1 equivalent) in acetone. Cool the flask in an ice-water bath
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to 0-5 °C.

Oxidation: Add the prepared Jones reagent dropwise from the dropping funnel. The rate of

addition should be controlled to maintain the reaction temperature below 20 °C. The reaction

is exothermic, and the color will change from orange/red to a murky green as the Cr(VI) is

reduced to Cr(III). The endpoint is indicated by a persistent orange color, signifying a slight

excess of the oxidant.

Workup: Once the oxidation is complete, add isopropanol dropwise to quench any excess

Jones reagent until the green color of Cr(III) persists.

Isolation and Purification: Dilute the reaction mixture with water and extract several times

with diethyl ether or ethyl acetate. Combine the organic layers, wash successively with

saturated sodium bicarbonate (NaHCO₃) solution and brine. Dry the organic phase over

anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent by rotary evaporation.

The resulting crude 7-Hexadecanone can be purified by column chromatography or

recrystallization from a suitable solvent like hexane.

Analytical Characterization
Unambiguous characterization of the synthesized 7-Hexadecanone is essential for confirming

its identity and purity. Standard spectroscopic methods are employed for this purpose.

¹H NMR Spectroscopy: The ¹H NMR spectrum is characterized by a triplet at approximately

2.4 ppm corresponding to the α-protons (the CH₂ groups adjacent to the carbonyl). The rest

of the aliphatic protons will appear as a complex multiplet in the 1.2-1.6 ppm region, with the

terminal methyl groups (CH₃) appearing as a triplet around 0.9 ppm.[1]

¹³C NMR Spectroscopy: The most downfield signal will be that of the carbonyl carbon,

appearing around 211 ppm. The carbons α to the carbonyl will resonate at approximately 42

ppm, with the remaining aliphatic carbons appearing in the 22-32 ppm range.[1]

Infrared (IR) Spectroscopy: A strong, sharp absorption band characteristic of a ketone C=O

stretch will be prominent in the region of 1715-1720 cm⁻¹.[1]

Mass Spectrometry (MS): In electron ionization (EI) mass spectrometry, the molecular ion

peak (M⁺) at m/z = 240 would be observed. Characteristic fragmentation patterns for
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aliphatic ketones include McLafferty rearrangement and alpha-cleavage, leading to

significant fragment ions.[1]

Applications and Relevance
7-Hexadecanone's primary applications are in the fragrance and flavor industries, where its

waxy and subtly fatty odor profile can be used as a fixative or a component in complex scents.

[2][5] In a research context, it can serve as a starting material or intermediate for more complex

organic syntheses. Its long aliphatic chain also makes it a subject of interest in the study of

semiochemicals and pheromones, where long-chain ketones often play a role in insect

communication.

Safety and Handling
General: 7-Hexadecanone is not considered acutely toxic, but standard laboratory safety

precautions should be observed.[2]

Handling: Wear safety glasses, gloves, and a lab coat. Avoid breathing dust or vapors.

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.

Safety Statements: S22 (Do not breathe dust), S24/25 (Avoid contact with skin and eyes).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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